N-(3,4-dimethylphenyl)-5-(dimethylsulfamoyl)-2-methylbenzamide

• IUPAC Name: N-(3,4-dimethylphenyl)-5-(dimethylsulfamoyl)-2-methylbenzamide
• InChI: InChI=1S/C18H22N2O3S/c1-12-6-8-15(10-14(12)3)19-18(21)17-11-16(9-7-13(17)2)24(22,23)20(4)5/h6-11H,1-5H3,(H,19,21)
• InChI Key: GQCZUJOKXVTICO-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC(=O)C2=C(C=CC(=C2)S(=O)(=O)N(C)C)C)C
• Molecular Formula: C18H22N2O3S
• Molecular Weight: 346.4 g/mol

Description

N-(3,4-dimethylphenyl)-5-(dimethylsulfamoyl)-2-methylbenzamide is a complex organic compound with potential applications in various fields of scientific research. This compound is characterized by its unique structural features, including the presence of dimethylphenyl and dimethylsulfamoyl groups, which contribute to its distinct chemical properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(3,4-dimethylphenyl)-5-(dimethylsulfamoyl)-2-methylbenzamide typically involves multi-step organic reactions. One common method includes the reaction of 3,4-dimethylaniline with 5-(dimethylsulfamoyl)-2-methylbenzoic acid in the presence of coupling agents such as N,N’-dicyclohexylcarbodiimide (DCC) and 4-dimethylaminopyridine (DMAP). The reaction is usually carried out in an inert atmosphere, such as nitrogen, and at a controlled temperature to ensure high yield and purity.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of automated reactors and continuous flow systems can enhance the efficiency and scalability of the production process. Additionally, purification techniques such as recrystallization and chromatography are employed to obtain the desired product with high purity.

Chemical Reactions Analysis

Types of Reactions

N-(3,4-dimethylphenyl)-5-(dimethylsulfamoyl)-2-methylbenzamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: The compound can participate in nucleophilic substitution reactions, where functional groups are replaced by nucleophiles.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or basic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Nucleophiles such as halides or amines in the presence of a suitable catalyst.

Major Products Formed

Oxidation: Formation of corresponding carboxylic acids or ketones.

Reduction: Formation of amines or alcohols.

Substitution: Formation of substituted benzamides or sulfonamides.

Scientific Research Applications

N-(3,4-dimethylphenyl)-5-(dimethylsulfamoyl)-2-methylbenzamide has diverse applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Investigated for its potential as an enzyme inhibitor or receptor modulator.

Medicine: Explored for its therapeutic potential in treating various diseases.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of N-(3,4-dimethylphenyl)-5-(dimethylsulfamoyl)-2-methylbenzamide involves its interaction with specific molecular targets. The compound may bind to enzymes or receptors, altering their activity and modulating biochemical pathways. The exact molecular targets and pathways depend on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

• N-(3,4-dimethylphenyl)-4-methylbenzenesulfonamide
• N-(3,4-dimethylphenyl)-2-((4,6-dimethyl-2-pyrimidinyl)sulfanyl)acetamide

Uniqueness

N-(3,4-dimethylphenyl)-5-(dimethylsulfamoyl)-2-methylbenzamide is unique due to its specific structural features, which confer distinct chemical properties and potential applications. Its combination of dimethylphenyl and dimethylsulfamoyl groups sets it apart from other similar compounds, making it a valuable compound for research and development.